Cas no 1805326-11-7 (3-(Difluoromethyl)-4-methoxypyridine-5-acetonitrile)

• Product Name: 3-(Difluoromethyl)-4-methoxypyridine-5-acetonitrile
• CAS No: 1805326-11-7
• MF: C₉H₈F₂N₂O
• MW: 198.169428825378
• CID: 4848920
• Update Time: 2025-06-24

3-(Difluoromethyl)-4-methoxypyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-4-methoxypyridine-5-acetonitrile

• Inchi： 1S/C9H8F2N2O/c1-14-8-6(2-3-12)4-13-5-7(8)9(10)11/h4-5,9H,2H2,1H3
• InChI Key： CMGNXBGUKGPPKC-UHFFFAOYSA-N
• SMILES： FC(C1=CN=CC(CC#N)=C1OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 226
• XLogP3: 1.1
• Topological Polar Surface Area: 45.9

Additional information on 3-(Difluoromethyl)-4-methoxypyridine-5-acetonitrile

Introduction to 3-(Difluoromethyl)-4-methoxypyridine-5-acetonitrile (CAS No. 1805326-11-7) and Its Applications in Modern Chemical Biology

3-(Difluoromethyl)-4-methoxypyridine-5-acetonitrile, identified by the chemical identifier CAS No. 1805326-11-7, is a sophisticated heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and industrial applications. The structural features of 3-(Difluoromethyl)-4-methoxypyridine-5-acetonitrile, particularly the presence of a difluoromethyl group and a methoxy substituent, contribute to its unique chemical properties and make it a valuable scaffold for the development of novel bioactive molecules.

The difluoromethyl group is a key structural motif in many pharmacologically active compounds due to its ability to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic profiles. In contrast, the methoxy group introduces additional electronic and steric effects that can influence the reactivity and selectivity of the compound. The combination of these functional groups in 3-(Difluoromethyl)-4-methoxypyridine-5-acetonitrile makes it an attractive intermediate for synthetic chemists seeking to develop new therapeutic agents.

Recent advancements in medicinal chemistry have highlighted the importance of pyridine derivatives in drug discovery. Pyridines are versatile platforms that can be modified in numerous ways to produce compounds with tailored biological activities. For instance, studies have demonstrated that pyridine-based molecules can interact with a wide range of biological targets, including enzymes, receptors, and ion channels. The nitrile group in 3-(Difluoromethyl)-4-methoxypyridine-5-acetonitrile further expands its potential applications, as nitriles are known to participate in various biochemical transformations, such as cycloadditions and reductions, which are crucial for constructing complex molecular architectures.

One of the most compelling aspects of 3-(Difluoromethyl)-4-methoxypyridine-5-acetonitrile is its utility as a building block for the synthesis of more complex molecules. Researchers have leveraged this compound to develop novel inhibitors targeting various diseases, including cancer, inflammation, and neurodegenerative disorders. For example, recent studies have shown that derivatives of this compound exhibit potent activity against kinases, which are enzymes involved in cell signaling pathways that are often dysregulated in cancer cells. The difluoromethyl group plays a critical role in these interactions by enhancing the binding affinity of the molecule to its target protein.

The pharmaceutical industry has also explored the use of 3-(Difluoromethyl)-4-methoxypyridine-5-acetonitrile in the development of vaccines and immunotherapeutics. Pyridine derivatives have been found to modulate immune responses by interacting with immune cells and cytokines. The structural flexibility of this compound allows for the design of molecules that can selectively engage specific components of the immune system, thereby providing new opportunities for treating autoimmune diseases and infections.

In addition to its pharmaceutical applications, 3-(Difluoromethyl)-4-methoxypyridine-5-acetonitrile has found utility in agrochemical research. Pyridine-based compounds are widely used as intermediates in the synthesis of herbicides, fungicides, and insecticides. The presence of both electron-withdrawing and electron-donating groups in this molecule makes it a versatile precursor for constructing agrochemicals with enhanced efficacy and environmental safety.

The synthesis of 3-(Difluoromethyl)-4-methoxypyridine-5-acetonitrile involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Modern synthetic methodologies have enabled chemists to produce this compound efficiently using catalytic processes and green chemistry principles. These advancements not only improve the scalability of production but also minimize environmental impact.

Future research directions for 3-(Difluoromethyl)-4-methoxypyridine-5-acetonitrile may include exploring its potential as a lead compound for drug discovery through structure-activity relationship (SAR) studies. By systematically modifying its functional groups, researchers can gain insights into how different structural features influence biological activity. This information will be invaluable for designing next-generation therapeutic agents with improved efficacy and reduced side effects.

Moreover, computational chemistry techniques are being increasingly employed to study the interactions between 3-(Difluoromethyl)-4-methoxypyridine-5-acetonitrile and biological targets at an atomic level. These studies provide valuable insights into binding mechanisms and can guide the rational design of novel derivatives with enhanced pharmacological properties.

In conclusion,3-(Difluoromethyl)-4-methoxypyridine-5-acetonitrile (CAS No. 1805326-11-7) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and biotechnology. Its unique structural features make it an excellent scaffold for developing novel bioactive molecules, while its synthetic accessibility allows for efficient production at scale. As research continues to uncover new therapeutic opportunities,3-(Difluoromethyl)-4-methoxypyridine-5-acetonitrile is poised to play an increasingly important role in addressing some of humanity's most pressing health challenges.